3-Bromo-5-(2,3-difluorophenyl)phenol
Description
Properties
IUPAC Name |
3-bromo-5-(2,3-difluorophenyl)phenol | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7BrF2O/c13-8-4-7(5-9(16)6-8)10-2-1-3-11(14)12(10)15/h1-6,16H | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWCVFLZVZXASMS-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)C2=CC(=CC(=C2)Br)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7BrF2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10686394 | |
| Record name | 5-Bromo-2',3'-difluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10686394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.08 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261976-17-3 | |
| Record name | 5-Bromo-2',3'-difluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10686394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
Suzuki-Miyaura Cross-Coupling Approach
Disconnecting the 2,3-difluorophenyl and phenol moieties suggests using a boronic ester derivative of 2,3-difluorobenzene and a brominated phenol precursor. This method capitalizes on the tolerance of Pd catalysts for halogenated substrates.
Directed Ortho-Metalation (DoM) Strategy
Functionalization of a preassembled phenol core via regioselective bromination and subsequent coupling with a difluorophenyl group offers an alternative route. This approach leverages the ortho-directing effect of the hydroxyl group.
Suzuki-Miyaura Cross-Coupling Methodologies
Synthesis of Boronic Acid Partners
The 2,3-difluorophenylboronic acid required for coupling is typically prepared via Miyaura borylation. For example, 3-bromo-5-(trifluoromethyl)phenylboronic acid MIDA ester is synthesized by heating 3-bromo-5-(trifluoromethyl)phenylboronic acid with N-methyliminodiacetic acid in DMF at 90°C for 18 hours, achieving 57% yield.
Table 1: Optimization of Boronic Ester Synthesis
Coupling Reaction Conditions
A representative procedure involves combining 3-bromo-5-(trifluoromethyl)phenylboronic acid MIDA ester (1 equiv) with benzo[b]thiophen-2-ylboronic acid pinacol ester (1.5 equiv) in the presence of Pd(OAc)₂ (4 mol%), SPhos (8 mol%), and K₃PO₄ (3 equiv) in THF/H₂O at 90°C for 24 hours. Adapting this to 2,3-difluorophenylboronic acid would require adjusting steric and electronic parameters.
Sequential Halogenation-Functionalization Routes
One-Pot C–H Borylation/ Oxidation
Challenges in Functional Group Compatibility
Chemical Reactions Analysis
Types of Reactions
3-Bromo-5-(2,3-difluorophenyl)phenol undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic aromatic substitution reactions.
Oxidation Reactions: The hydroxyl group can be oxidized to form corresponding quinones or other oxidized derivatives.
Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions to form biaryl compounds.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.
Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic or basic conditions.
Coupling: Palladium catalysts and boronic acids or esters in the presence of bases like potassium carbonate.
Major Products Formed
Substitution: Formation of various substituted phenols.
Oxidation: Production of quinones or other oxidized phenolic compounds.
Scientific Research Applications
3-Bromo-5-(2,3-difluorophenyl)phenol has diverse applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules and polymers.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a lead compound in drug discovery and development for various therapeutic targets.
Industry: Utilized in the production of advanced materials, such as high-performance polymers and coatings
Mechanism of Action
The mechanism of action of 3-Bromo-5-(2,3-difluorophenyl)phenol involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of bromine and fluorine atoms can enhance the compound’s binding affinity and specificity towards these targets. The hydroxyl group may participate in hydrogen bonding, further stabilizing the interaction. These molecular interactions can modulate biological pathways, leading to the observed effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituted Bromophenols with Fluorinated Groups
Table 1: Key Properties of Brominated Fluorophenols
| Compound Name | CAS Number | Molecular Formula | Molecular Weight (g/mol) | Key Substituents |
|---|---|---|---|---|
| 3-Bromo-5-(2,3-difluorophenyl)phenol | 1261976-17-3 | C₁₂H₇BrF₂O | 285.084 | Br (C3), 2,3-difluorophenyl (C5) |
| 5-Bromo-2,3-difluorophenol | N/A | C₆H₃BrF₂O | 208.99 | Br (C5), F (C2, C3) |
| 3-Bromo-5-(4-chlorophenyl)phenol | 1261957-95-2 | C₁₂H₈BrClO | 283.55 | Br (C3), 4-chlorophenyl (C5) |
| 3-Bromo-5-(trifluoromethyl)phenol | 1025718-84-6 | C₇H₄BrF₃O | 241.01 | Br (C3), CF₃ (C5) |
| 6-Bromo-2,3-difluorophenol | N/A | C₆H₃BrF₂O | 208.99 | Br (C6), F (C2, C3) |
Key Observations :
- Substituent Effects : Replacing the 2,3-difluorophenyl group in the target compound with a trifluoromethyl group (CF₃) reduces molecular weight by ~44 g/mol and increases electron-withdrawing character ().
- Halogen Swap: Substituting chlorine (in 3-Bromo-5-(4-chlorophenyl)phenol) for fluorine lowers molecular weight (283.55 vs. 285.08) and alters hydrophobicity (logP) .
Physicochemical and Electronic Properties
Table 2: Substituent Influence on Properties
| Compound | logP* | Electron-Withdrawing Effects | Hydrogen Bonding Capacity |
|---|---|---|---|
| 3-Bromo-5-(2,3-difluorophenyl)phenol | 4.10 (predicted) | Moderate (F, Br) | High (phenolic -OH) |
| 3-Bromo-5-(trifluoromethyl)phenol | 3.85 (predicted) | Strong (CF₃ > F) | Moderate |
| 5-Bromo-2,3-difluorophenol | 2.50 (measured) | Moderate (F, Br) | High |
*logP values estimated via computational models or experimental data .
Key Insights :
- The 2,3-difluorophenyl group in the target compound enhances lipophilicity (logP = 4.10) compared to simpler fluorophenols (e.g., logP = 2.50 for 5-Bromo-2,3-difluorophenol) due to aromatic fluorine’s hydrophobic contribution .
Q & A
Q. Advanced
- Systematic substitution : Replace bromine/fluorine with other halogens to assess electronic effects on target binding.
- Pharmacophore modeling : Identify critical functional groups (e.g., phenolic -OH for hydrogen bonding) using docking simulations .
- Metabolic stability assays : Test derivatives for resistance to cytochrome P450 degradation .
What methods assess the compound’s stability under varying pH and temperature conditions?
Q. Basic
- HPLC-UV monitors degradation products over time.
- Thermogravimetric analysis (TGA) evaluates thermal stability.
- Forced degradation studies in acidic/basic buffers (e.g., 0.1M HCl/NaOH at 40°C) .
How to address discrepancies in reported IC₅₀ values across studies?
Advanced
Discrepancies may arise from:
- Purity variations : Use HPLC to ensure >95% purity.
- Assay conditions : Standardize cell lines, incubation times, and solvent controls (e.g., DMSO concentrations ≤0.1%) .
- Structural analogs : Compare only with compounds having identical substitution patterns .
Can DFT calculations predict reactivity in cross-coupling reactions?
Advanced
Yes. Density Functional Theory (DFT) calculates:
- Transition-state energies to identify rate-limiting steps.
- Charge distribution to optimize catalyst selection (e.g., Pd(PPh₃)₄ vs. PdCl₂) .
Studies on similar bromo-fluoro-phenols show agreement between computational predictions and experimental yields .
How does this compound compare to 5-Bromo-2,3-difluorophenol in reactivity and bioactivity?
Q. Advanced
- Reactivity : The 2,3-difluorophenyl group in the target compound enhances steric hindrance, reducing nucleophilic substitution rates compared to 5-Bromo-2,3-difluorophenol .
- Bioactivity : The bulkier substituent may improve target selectivity but reduce membrane permeability, requiring prodrug strategies .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
